Cas no 2228380-98-9 (3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid
• CAS No: 2228380-98-9
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 6008396
• PubChem ID: 165714975
• Update Time: 2025-10-31

3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid
• 3-hydroxy-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclobutane-1-carboxylic acid
• EN300-1733033
• 2228380-98-9

• Inchi： 1S/C8H12N4O3/c13-6-3-8(4-6,7(14)15)1-2-12-5-9-10-11-12/h5-6,13H,1-4H2,(H,14,15)
• InChI Key： MOOQHSLRDPIULM-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(CCN2C=NN=N2)C1

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 101Ų

Additional information on 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid (CAS No: 2228380-98-9)

3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid, identified by its CAS number 2228380-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclobutane core appended with a hydroxyl group and an ethyl chain terminated by a tetrazole moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular medicine.

The presence of the tetrazole functional group in 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid is particularly noteworthy, as tetrazoles are known for their versatility in medicinal chemistry. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a tetrazole ring into the cyclobutane scaffold not only enhances the compound's structural complexity but also opens up possibilities for novel interactions with biological targets. This has led to increased interest in synthesizing and studying derivatives of this class of compounds.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more sophisticated derivatives of 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid. These studies have highlighted the potential of this compound as a scaffold for developing new therapeutic agents. For instance, virtual screening techniques have been employed to identify analogs with enhanced binding affinity to specific protein targets. Such efforts are part of a broader trend toward rational drug design, where computational tools are leveraged to accelerate the discovery process.

The hydroxyl group in 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclobutane-1-carboxylic acid also plays a crucial role in determining its chemical reactivity and biological profile. Hydroxyl-functionalized compounds are well-documented for their ability to participate in hydrogen bonding interactions, which can be critical for achieving high selectivity in drug-receptor binding. Moreover, the hydroxyl group can serve as a site for further functionalization, allowing chemists to tailor the properties of the molecule to specific needs. This flexibility has made 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol-1-y)ethylcyclobutane-1-carboxylic acid an attractive building block for medicinal chemists.

In the realm of bioorganic synthesis, the cyclobutane ring in 3-hydroxy-1-2-(1H-1,2,3,4-tetrazol - ыл)ethylcyclobutane - १ - carboxylic acid contributes to its unique conformational landscape. Cycloalkanes are known for their rigid structures compared to their acyclic counterparts, which can influence how the molecule interacts with biological systems. The cyclobutane moiety may confer stability to the compound while also restricting rotational freedom around certain bonds. This rigidity can be advantageous when designing molecules that need to fit into specific binding pockets within enzymes or receptors.

Recent experimental studies have begun to unravel the pharmacological potential of 3-hydroxy - १ - २ - (१ऐच - १ , २ , ३ , ४ - टेट्राजोल - १ - यिल)एथिलसाइक्लोबुतान - १ - कार्बोक्सिक एसिड (CAS No: 2228380 - 98 - 9) . Initial pharmacokinetic assessments have shown promising results regarding its solubility and metabolic stability. These properties are essential for any drug candidate that aims to reach therapeutic levels in vivo without being rapidly degraded by metabolic processes. Further preclinical studies are underway to evaluate its safety profile and potential therapeutic efficacy.

The integration of modern synthetic methodologies has enabled more efficient access to complex derivatives of 3-hydroxy - १ - २ - (१ऐच - १ , २ , ३ , ४ - टेट्राजोल - १ - यिल)एथिलसाइक्लोबुतान - १ - कार्बोक्सिक एसिड (CAS No: 2228380 - 98 - 9) . Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the tetrazole-containing fragment efficiently. Additionally, biocatalytic approaches have been explored as alternative routes to introduce functional groups with high selectivity and mild reaction conditions. These advancements underscore the growing importance of interdisciplinary collaboration between synthetic chemists and biologists in developing next-generation therapeutics.

The role of tetrazoles in modulating biological pathways is well-documented across various disciplines. In particular, their ability to act as bioisosteres for other heterocyclic systems has been exploited to improve drug-like properties such as lipophilicity and solubility. The tetrazole ring in 3-hydroxy - १ - २ -(१ऐच −−−−−−−−−−−−− − − − − − − − − − − − − − − − − − −− )ethylcyclobutane – – – – – – – – – –– carboxylic acid (CAS No: 2228380–98–9) may contribute similarly by influencing how the molecule behaves within biological systems.

Future directions in the study of 3-hydroxy–₁–₂–(₁H–₁₂₃₄–tetrazol–₁–yl)ethylcyclobutane–₁–carboxylic acid (CAS No: 2228380–98–9) may include exploring its role as an intermediate in larger synthetic schemes or investigating its potential applications beyond traditional pharmaceuticals. For instance， researchers are increasingly interested in using such compounds as probes or tools for studying enzyme mechanisms or as building blocks for materials with unique properties。 The versatility inherent in its structure suggests that it could find utility across multiple scientific domains。